Cas no 1849220-13-8 (1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole)

• Product Name: 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole
• CAS No: 1849220-13-8
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6564170
• PubChem ID: 126994366
• Update Time: 2025-06-25

1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-5003157
• 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole
• 1849220-13-8
• SCHEMBL19762749

• Inchi： 1S/C6H10N2S/c1-8-4-6(3-7-8)5-9-2/h3-4H,5H2,1-2H3
• InChI Key： HFNDUHNRQKOODA-UHFFFAOYSA-N
• SMILES： S(C)CC1C=NN(C)C=1

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole

Recent Advances in the Study of 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole (CAS: 1849220-13-8)

The compound 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole (CAS: 1849220-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core and methylsulfanyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, highlighting its relevance in drug discovery and development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have demonstrated that 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole can serve as a versatile intermediate in the preparation of pharmacologically active compounds. Its unique chemical structure allows for modifications that can enhance binding affinity and selectivity towards specific biological targets. Recent synthetic methodologies have optimized the yield and purity of this compound, making it more accessible for further research.

In terms of biological activity, preliminary studies have indicated that 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole exhibits notable anti-inflammatory and antimicrobial properties. In vitro assays have shown that the compound can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, its antimicrobial efficacy against a range of Gram-positive and Gram-negative bacteria has been documented, suggesting potential applications in combating antibiotic-resistant strains.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and X-ray crystallography have revealed that 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole interacts with specific amino acid residues in the active sites of target proteins. These interactions disrupt the enzymatic activity, leading to the observed biological effects. Such insights are invaluable for the rational design of derivatives with improved pharmacokinetic and pharmacodynamic profiles.

Despite these promising findings, challenges remain in the clinical translation of 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to enhance its solubility and targeted delivery, thereby mitigating some of these limitations.

In conclusion, 1-methyl-4-[(methylsulfanyl)methyl]-1H-pyrazole (CAS: 1849220-13-8) represents a promising candidate for further investigation in drug development. Its synthetic versatility, coupled with its demonstrated biological activities, positions it as a valuable tool in the discovery of novel therapeutics. Ongoing research aims to explore its full potential and overcome existing challenges, paving the way for its eventual clinical application.